methyl 3-amino-4-(4-methoxyphenyl)-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 3-amino-4-(4-methoxyphenyl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C13H14N2O3/c1-17-9-5-3-8(4-6-9)10-7-15-12(11(10)14)13(16)18-2/h3-7,15H,14H2,1-2H3
• InChI Key: XDVVXFFIVCDOHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CNC(=C2N)C(=O)OC
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

Methyl 3-amino-4-(4-methoxyphenyl)-1H-pyrrole-2-carboxylate, also known as MAPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MAPC is a pyrrole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Catalysis and Synthesis

Methyl 3-amino-4-(4-methoxyphenyl)-1H-pyrrole-2-carboxylate has been utilized in catalytic synthesis processes. For instance, a study by Galenko et al. (2015) demonstrated its use in one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates through a relay catalytic cascade reaction (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015).

Antitumor Properties

This compound has shown potential in antitumor applications. Queiroz et al. (2011) found that derivatives of this compound exhibited growth inhibitory activity against various human tumor cell lines, indicating its potential use in cancer therapy (Queiroz et al., 2011).

Antimicrobial Activity

Research has also explored its use in antimicrobial applications. A study by Hublikar et al. (2019) synthesized novel derivatives of this compound and evaluated their in vitro antimicrobial activities, demonstrating good antibacterial and antifungal effects (Hublikar et al., 2019).

Structural Analysis

The structural analysis of related compounds has been a focus of study as well. Boubekeur et al. (1991) investigated the structure of a similar compound, providing insights into molecular configurations and interactions (Boubekeur, Grandjean, Florac, & Robert, 1991).

Chemical Synthesis and Characterization

The compound has been used in the synthesis of other chemical entities. Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrrole-4-carboxamides, which were screened for cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan, Hafez, & Osman, 2014).

Biochemical Studies

It has also been used in biochemical research, such as in the study of hydrogen bonding in anticonvulsant enaminones by Kubicki et al. (2000), which provides insights into the molecular interactions important in pharmacology (Kubicki, Bassyouni, & Codding, 2000).